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Compound of Interest

Compound Name: Decanedioic acid-d4

Cat. No.: B1474412 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Decanedioic acid-d4

Introduction
Decanedioic acid, commonly known as sebacic acid, is a naturally occurring dicarboxylic acid

with the chemical formula (CH₂)₈(CO₂H)₂.[1] It serves as a versatile monomer in the production

of polyamides (like Nylon 610), plasticizers, lubricants, and cosmetics.[1][2] For researchers,

particularly in drug development and metabolic studies, isotopically labeled compounds are

invaluable tools. Decanedioic acid-d4 is the deuterium-labeled form of decanedioic acid, often

used as an internal standard for quantitative analysis by mass spectrometry (GC-MS or LC-

MS) or as a tracer in metabolic research.[3] Understanding its physical characteristics is crucial

for its correct handling, storage, and application in experimental settings.

This guide provides a comprehensive overview of the core physical properties of Decanedioic
acid-d4, detailed experimental protocols for their determination, and a logical workflow for

characterization.

Core Physical Characteristics
The introduction of deuterium isotopes typically has a minimal effect on the bulk physical

properties of a molecule, such as melting point, boiling point, and solubility. Therefore, the

characteristics of unlabeled decanedioic acid serve as a very close proxy for Decanedioic
acid-d4.

Quantitative Data Summary
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The physical properties of Decanedioic acid and its deuterated analog are summarized below.

Property Decanedioic acid Decanedioic acid-d4

Chemical Formula C₁₀H₁₈O₄[4] C₁₀H₁₄D₄O₄

Molecular Weight 202.25 g/mol Approx. 206.27 g/mol

Appearance White flaky crystal or powder Expected to be a white solid

Melting Point 131-137 °C
Expected to be very similar to

the non-deuterated form

Boiling Point 294.5 °C (at 100 mmHg)
Expected to be very similar to

the non-deuterated form

Water Solubility 1 g/L (at 20 °C); slightly soluble Expected to be slightly soluble

Solubility Profile
Decanedioic acid's solubility is dictated by its long, nonpolar hydrocarbon chain and its two

polar carboxylic acid groups. This dual nature results in limited solubility in water but good

solubility in less polar organic solvents.

Solvent Solubility

Water Slightly soluble

Alcohols (e.g., Ethanol) Soluble

Ether Soluble

Acetone Soluble

DMSO Soluble (55 mg/mL)

5% Sodium Hydroxide (aq) Soluble (forms a salt)

5% Sodium Bicarbonate (aq)
Soluble (forms a salt, indicates a strong acid like

a carboxylic acid)
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Experimental Protocols
Accurate determination of physical properties is fundamental to compound identification and

purity assessment.

Protocol 1: Melting Point Determination
The melting point provides a quick assessment of a solid compound's purity. Pure crystalline

compounds typically exhibit a sharp melting range of 0.5-1.0°C, whereas impurities tend to

depress and broaden the melting range.

Methodology (Capillary Method):

Sample Preparation: Place a small amount of the dry, powdered Decanedioic acid-d4 on a

clean, dry surface. Push the open end of a capillary tube into the powder to pack a small

amount (1-2 mm in height) into the sealed end. Tap the tube gently to ensure the sample is

tightly packed.

Apparatus Setup: Use a melting point apparatus (e.g., Mel-Temp or Thiele tube). If using a

Mel-Temp, place the capillary tube into the sample holder.

Approximate Determination: Heat the sample rapidly (e.g., 10-20°C/min ramp) to find an

approximate melting range. This saves time in the subsequent accurate measurement.

Accurate Determination: Allow the apparatus to cool. Using a fresh sample, heat to about 15-

20°C below the approximate melting point. Then, reduce the heating rate to a slow ramp (1-

2°C/min).

Data Recording: Record the temperature at which the first drop of liquid appears (T1) and

the temperature at which the entire sample becomes a clear liquid (T2). The melting range is

T1-T2. Repeat the measurement with a fresh sample to ensure consistency.

Protocol 2: Solubility Characterization
Solubility tests provide information about the polarity and the presence of acidic or basic

functional groups within a molecule.

Methodology:
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General Procedure: In a small test tube, add approximately 25 mg of Decanedioic acid-d4.

Add 0.75 mL of the chosen solvent in small portions, shaking vigorously after each addition.

Observe whether the solid dissolves completely.

Water Solubility: Test solubility in water first. If the compound is water-soluble, test the

solution with litmus or pH paper to determine if it's acidic or basic. A pH below 4 suggests a

carboxylic acid.

Acid/Base Solubility: If the compound is insoluble in water, test its solubility in the following

aqueous solutions in sequence:

5% NaOH: Solubility indicates an acidic functional group (e.g., carboxylic acid or phenol).

5% NaHCO₃: Solubility indicates a relatively strong acid, specifically a carboxylic acid.

Phenols are generally not acidic enough to dissolve in bicarbonate solution.

5% HCl: If insoluble in base, test with dilute acid. Solubility indicates a basic functional

group, such as an amine.

Inert Compounds: If the compound is insoluble in water, dilute acid, and dilute base, it is

classified as a neutral compound.

Logical Workflow and Data Relationships
The characterization of a compound like Decanedioic acid-d4 follows a logical progression,

where initial observations inform subsequent, more detailed tests.
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Caption: Workflow for the physical characterization of Decanedioic acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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